![molecular formula C8H16ClNO2 B3214607 Cyclohexyl 2-aminoacetate hydrochloride CAS No. 114703-79-6](/img/structure/B3214607.png)
Cyclohexyl 2-aminoacetate hydrochloride
Overview
Description
Cyclohexyl 2-aminoacetate hydrochloride is an organic compound with the chemical formula C8H16ClNO2 . It appears as a powder and is typically stored at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclohexyl group (a six-membered carbon ring), an amino group (NH2), and an acetate group (CH3COO) attached to the cyclohexyl ring . The hydrochloride indicates the presence of a chloride ion (Cl-) in the compound .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 193.67 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Characterization
Cyclohexyl 2-aminoacetate hydrochloride has been studied extensively in the field of synthesis and characterization of new compounds. For instance, Ikram et al. (2015) synthesized a novel Schiff base ligand using an amino acid derivative, [1-(aminomethyl)cyclohexyl]acetic acid, and assessed its antioxidant and xanthine oxidase inhibitory properties. The study highlighted the potential of such derivatives in creating compounds with significant biological activities (Ikram et al., 2015).
Local Anesthetic Activity
This compound derivatives have been examined for their local anesthetic properties. Gataullin et al. (2010) synthesized and characterized a series of cyclopentenylacetanilides, revealing that aminoacetic acid alkylanilide hydrochlorides, which are structurally similar to this compound, possess pronounced local anesthetic properties (Gataullin et al., 2010).
Chemical Transformations
The compound's derivatives have been utilized in chemical transformations. Bezborodov et al. (2002) discussed the synthesis and transformation of 3,6-disubstituted cyclohex-2-enones into new liquid crystalline cyclohexene and cyclohexane derivatives, showcasing the versatility of cyclohexyl derivatives in creating complex molecules (Bezborodov et al., 2002).
Oxidation Studies
This compound and its derivatives have been the subject of oxidation studies. Lemaire et al. (2001) studied the low-temperature oxidation pathways of cyclohexane derivatives, leading to benzene formation, which can be integral in understanding the reaction mechanisms of cyclohexyl compounds (Lemaire et al., 2001).
Catalytic Activity
The derivatives of this compound have also been studied for their catalytic activity. Nizova and Shul’pin (2007) demonstrated that certain amino acids, when used in small amounts, could significantly accelerate the H2O2 oxidation of cyclohexane catalyzed by a dinuclear manganese complex, indicating the potential catalytic applications of such derivatives (Nizova & Shul’pin, 2007).
properties
IUPAC Name |
cyclohexyl 2-aminoacetate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c9-6-8(10)11-7-4-2-1-3-5-7;/h7H,1-6,9H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRILFBYIYXXWFR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC(=O)CN.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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